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Compound of Interest

Compound Name: N'-Nitrosonornicotine

Cat. No.: B042388 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling N'-Nitrosonornicotine (NNN). NNN is a tobacco-specific

nitrosamine classified as a Group 1 carcinogen by the International Agency for Research on

Cancer (IARC), indicating it is carcinogenic to humans.[1][2] There is no established safe level

of exposure; therefore, all contact should be minimized to the lowest possible level.[1][3]

Health Hazards
N'-Nitrosonornicotine is a potent carcinogen and is toxic if swallowed or absorbed through

the skin.[1] It has been shown to cause esophageal and nasal cancers in animals.[3] Exposure

can also potentially affect the liver.

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling NNN to prevent dermal, ocular, and

respiratory exposure.[1] Employers are required by OSHA 1910.132 to determine the

appropriate PPE for each hazard and train employees on its use.[3]
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Protection Type Specific Recommendations Purpose

Eye and Face

Safety glasses with side

shields or goggles are

required. A face shield is also

recommended.[1]

To prevent eye contact with the

chemical.[1]

Hand Protection

Compatible chemical-resistant

gloves (e.g., butyl rubber) are

essential.[1] Gloves must be

inspected before use, and

proper removal techniques

must be followed.[1][4]

To prevent skin absorption, as

NNN is toxic upon dermal

contact.[1]

Body Protection

A lab coat or other protective

work clothing is required.[1]

For higher risks of splashes,

disposable Tyvek-type sleeves

taped to gloves or a full suit

should be considered.[1][5]

To protect the skin from

accidental splashes or spills.[1]

Respiratory

All work should be conducted

in a chemical fume hood.[1][6]

If ventilation is inadequate or

for spill cleanup, a

NIOSH/MSHA-approved

respirator or a self-contained

breathing apparatus (SCBA) is

necessary.[1][7]

To prevent the inhalation of

aerosols or dust particles.[1]

Operational Plan: Safe Handling & Storage
Adherence to proper operational procedures is critical for minimizing exposure.

Engineering Controls
Ventilation: All procedures involving NNN must be performed within a certified chemical fume

hood to minimize inhalation exposure.[1][6] Enclose operations and use local exhaust

ventilation wherever possible.[3]
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Designated Area: Conduct all work with NNN in a designated area.[6]

Work Practices
Training: Before working with NNN, personnel must be trained on its proper handling,

storage, and emergency procedures.[3]

Weighing and Aliquoting: Carefully weigh solid NNN in a fume hood to avoid creating dust.[1]

Hygiene: Wash hands and arms thoroughly with soap and water immediately after handling

NNN and at the end of the work shift.[3][6] Do not eat, drink, or smoke in areas where NNN

is handled.[6]

Clothing: Promptly change into clean clothes if work clothing becomes contaminated.[3]

Contaminated clothing must be laundered by individuals informed of the hazards.[3]

Storage
Store NNN in tightly closed containers in a cool, well-ventilated area, away from light and air.

[1][3]

Freezer storage is recommended.[1][3][5]

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or exposure.

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][3][6] For

liquids, isolate the area for at least 50 meters (150 feet).[5]

Protect: Don all required PPE, including respiratory protection, before re-entering the area.[1]

Contain: Absorb liquid spills with an inert material like vermiculite, dry sand, or earth.[3][6]

For solid spills, dampen the material with 60-70% ethanol before carefully sweeping or

scooping it up to avoid dust generation.[1][5]
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Collect: Place all contaminated material into a sealed, clearly labeled container for

hazardous waste disposal.[1][3][5]

Decontaminate: Ventilate the area.[3][6] Clean the spill site thoroughly with a suitable solvent

(such as 60-70% ethanol) followed by a soap and water solution.[1][5]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water.[5] Remove

contaminated clothing.[3]

Inhalation: Move the person to fresh air.[8] If breathing is difficult, provide oxygen and seek

medical attention.[7]

Ingestion: Do not induce vomiting.[5] If the person is conscious, give 1 or 2 glasses of water

to dilute the chemical and immediately call a poison control center or hospital.[5]

Disposal Plan
All materials contaminated with NNN must be treated as hazardous waste and disposed of

through a licensed professional waste disposal service in accordance with all local, state, and

federal regulations.[1]
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Waste Type Disposal Procedure

Solid NNN Waste
Collect in a clearly labeled, sealed container for

hazardous waste.[1]

Liquid NNN Waste

Collect in a clearly labeled, sealed, and

compatible container. Do not dispose of down

the drain.[1]

Contaminated Disposables

Place items like gloves, pipette tips, and

absorbent paper in a designated, sealed

hazardous waste container immediately after

use.[1]

Contaminated PPE

Carefully remove and place in a sealed bag for

hazardous waste disposal to prevent cross-

contamination.[1]

Experimental Protocol: Chemical Degradation of
NNN Waste
For laboratory settings, a chemical degradation method can be used to treat nitrosamine waste

before final disposal. The following protocol is based on the reduction of nitrosamines using

nickel-aluminum alloy in a basic solution.

Objective: To degrade the carcinogenic NNN into less harmful amine compounds.

Quantitative Parameters for Degradation
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Parameter Value Notes

Initial NNN Concentration ≤ 10 g/L

Dilute waste solutions as

needed before starting the

procedure.[6]

Reaction Temperature Room Temperature

An initial ice bath is required to

manage the exothermic

reaction during alloy addition.

[6]

Reaction Time ≥ 24 hours
Ensures complete degradation

of the nitrosamine.[6]

Methodology

Preparation: In a certified chemical fume hood, place the aqueous NNN waste solution in a

suitable reaction vessel equipped with a stirrer.

Cooling: Place the vessel in an ice bath to control the temperature.

Reagent Addition: Slowly and carefully add potassium hydroxide (KOH), followed by small

portions of nickel-aluminum alloy. The reaction is exothermic and will generate hydrogen

gas.

Reaction: Once the alloy addition is complete, remove the ice bath and allow the mixture to

stir at room temperature for at least 24 hours.[6]

Disposal: After 24 hours, the resulting mixture, which now contains the reduced amines,

must still be collected and disposed of as hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[6]

Workflow for Safe Handling of N'-Nitrosonornicotine
The following diagram illustrates the essential workflow for safely managing NNN in a

laboratory setting, from initial preparation to final disposal.
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Preparation & Planning
- Review SDS & SOPs

- Assemble all required PPE

Handling in Fume Hood
- Weighing & Aliquoting
- Perform Experiment

Secure Storage
- Tightly sealed container

- Freezer (-20°C)
- Away from light & air

Store unused NNN

Spill Occurs

Waste Generation
- Contaminated PPE

- Glassware, Tips
- Excess Reagents

Decontamination
- Decontaminate equipment

- Clean work surfaces

Emergency Spill Response
1. Evacuate
2. Don PPE

3. Contain & Absorb
4. Decontaminate

Hazardous Waste Disposal
- Segregate waste types
- Label containers clearly
- Arrange for EHS pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of NNN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. N-Nitrosonornicotine - Wikipedia [en.wikipedia.org]

3. nj.gov [nj.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. N-NITROSONORNICOTINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. benchchem.com [benchchem.com]

7. spectrumchemical.com [spectrumchemical.com]

8. thesupernic.com [thesupernic.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for N'-
Nitrosonornicotine (NNN)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042388#personal-protective-equipment-for-handling-
n-nitrosonornicotine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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